Cas no 1643966-66-8 (2-(4-Aminopyrazol-1-yl)-2-methyl-propanenitrile)

2-(4-Aminopyrazol-1-yl)-2-methyl-propanenitrile structure
1643966-66-8 structure
Product Name:2-(4-Aminopyrazol-1-yl)-2-methyl-propanenitrile
CAS No:1643966-66-8
MF:C7H10N4
MW:150.18
MDL:MFCD31925799
CID:5096078
PubChem ID:90104931
Update Time:2026-03-02

2-(4-Aminopyrazol-1-yl)-2-methyl-propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-aminopyrazol-1-yl)-2-methyl-propanenitrile
    • 2-(4-aminopyrazol-1-yl)-2-methylpropanenitrile
    • P19717
    • MFCD31925799
    • 2-(4-Amino-1-pyrazolyl)-2-methylpropanenitrile
    • 1643966-66-8
    • DB-391555
    • SY322239
    • SCHEMBL15652152
    • 2-(4-amino-1H-pyrazol-1-yl)-2-methylpropanenitrile
    • BS-43422
    • 2-(4-Aminopyrazol-1-yl)-2-methyl-propanenitrile
    • MDL: MFCD31925799
    • Inchi: 1S/C7H10N4/c1-7(2,5-8)11-4-6(9)3-10-11/h3-4H,9H2,1-2H3
    • InChI Key: PDZBAFFVRSPDSR-UHFFFAOYSA-N
    • SMILES: N1(C=C(C=N1)N)C(C#N)(C)C

Computed Properties

  • Exact Mass: 150.090546336g/mol
  • Monoisotopic Mass: 150.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 67.6

2-(4-Aminopyrazol-1-yl)-2-methyl-propanenitrile Pricemore >>

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